Cas no 2228815-87-8 (3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228815-87-8
• MF: C₁₅H₂₀ClNO₅
• MW: 329.776003837585
• CID: 6434056
• PubChem ID: 165836734
• Update Time: 2025-05-21

3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-2-hydroxy-2-methylpropanoic acid
• EN300-1876740
• 3-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)-2-hydroxy-2-methylpropanoic acid
• 2228815-87-8

• Inchi： 1S/C15H20ClNO5/c1-14(2,3)22-13(20)17-11-6-5-10(16)7-9(11)8-15(4,21)12(18)19/h5-7,21H,8H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： AHGRTWCGRZQXIR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(C(=O)O)(C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.1030004g/mol
• Monoisotopic Mass: 329.1030004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-2-hydroxy-2-methylpropanoic acid

Comprehensive Guide to 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228815-87-8)

3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228815-87-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name Boc-protected chlorophenyl hydroxy acid derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the chlorophenyl moiety, make it a versatile building block in medicinal chemistry.

The molecular formula of 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-2-hydroxy-2-methylpropanoic acid is C₁₅H₂₀ClNO₅, with a molecular weight of approximately 329.78 g/mol. The presence of the Boc group enhances the compound's stability, making it suitable for use in multi-step synthetic routes. Researchers often utilize this compound in the development of peptide-based therapeutics and small-molecule inhibitors, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most notable applications of CAS No. 2228815-87-8 is its role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their dysregulation is associated with diseases such as cancer, viral infections, and autoimmune conditions. The chlorophenyl hydroxy acid scaffold of this compound provides a robust platform for designing potent inhibitors with high selectivity and efficacy.

In recent years, the demand for Boc-protected intermediates like 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-2-hydroxy-2-methylpropanoic acid has surged due to the growing interest in targeted drug delivery systems and personalized medicine. The compound's compatibility with solid-phase peptide synthesis (SPPS) techniques further enhances its utility in producing peptide-drug conjugates, which are increasingly being explored for their ability to improve therapeutic outcomes while minimizing side effects.

From a synthetic chemistry perspective, the hydroxy acid functionality in CAS No. 2228815-87-8 allows for further derivatization, enabling the introduction of additional pharmacophores or linker groups. This flexibility is particularly valuable in the design of multifunctional drug candidates that can simultaneously target multiple pathways involved in complex diseases. Moreover, the chlorine substituent on the phenyl ring offers opportunities for further functionalization via cross-coupling reactions, expanding the compound's applicability in diverse chemical transformations.

The stability and solubility profile of 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-2-hydroxy-2-methylpropanoic acid make it suitable for use in both aqueous and organic media, a critical factor in drug formulation and delivery. Researchers have also explored its potential in bioconjugation chemistry, where it serves as a linker for attaching therapeutic agents to antibodies, nanoparticles, or other targeting moieties. This approach is at the forefront of next-generation therapeutics, offering enhanced precision and reduced off-target effects.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS No. 2228815-87-8 using environmentally friendly protocols. Catalytic methods and solvent-free reactions are being investigated to reduce waste and improve the sustainability of producing this valuable intermediate. Such advancements align with the broader pharmaceutical industry's commitment to sustainable drug development and reduced environmental impact.

Market trends indicate a steady rise in the adoption of Boc-protected amino acid derivatives, driven by their indispensable role in modern drug discovery. As the pharmaceutical industry continues to focus on precision medicine and biologics, compounds like 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-2-hydroxy-2-methylpropanoic acid are expected to remain in high demand. Suppliers and manufacturers are scaling up production to meet the needs of academic institutions, contract research organizations (CROs), and biotech companies engaged in cutting-edge research.

For researchers and chemists working with CAS No. 2228815-87-8, it is essential to handle the compound under standard laboratory conditions, ensuring proper storage and handling to maintain its integrity. While not classified as hazardous, adherence to good laboratory practices (GLP) is recommended to ensure safety and reproducibility in experimental outcomes. The compound's technical data sheet (TDS) and material safety data sheet (MSDS) provide detailed guidelines for its use and storage.

In summary, 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228815-87-8) is a pivotal intermediate in the synthesis of advanced therapeutic agents. Its structural versatility, compatibility with modern synthetic techniques, and relevance to drug discovery and bioconjugation underscore its importance in contemporary chemical research. As the field of medicinal chemistry evolves, this compound is poised to play an even greater role in the development of innovative treatments for a wide range of diseases.